Cas no 16763-48-7 (ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene)

• Product Name: ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene
• CAS No: 16763-48-7
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 2051121
• PubChem ID: 44632005
• Update Time: 2025-10-30

ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene Chemical and Physical Properties

Names and Identifiers

• ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene
• macrocalyxin J
• 16763-48-7
• DA-52921
• (1R,4S,8R,9R,12S,13S,16S,19R)-9,19-dihydroxy-7,7-dimethyl-17-methylidene-3,10-dioxapentacyclo[14.2.1.01,13.04,12.08,12]nonadecane-2,18-dione
• Enmein, 13-deoxy-19-hydroxy-, (19R)-
• CHEMBL2023688
• AKOS040763838
• TS-10218

• Inchi： 1S/C20H26O6/c1-9-10-4-5-11-19-8-25-16(23)13(19)18(2,3)7-6-12(19)26-17(24)20(11,14(9)21)15(10)22/h10-13,15-16,22-23H,1,4-8H2,2-3H3/t10-,11-,12-,13+,15+,16+,19+,20-/m0/s1
• InChI Key： CTIGXMGFKDJDRU-QLVGEYSLSA-N
• SMILES： O1C([C@]23C(C(=C)[C@H](CC[C@H]2[C@@]24CO[C@H]([C@@H]2C(C)(C)CC[C@H]14)O)[C@H]3O)=O)=O

Computed Properties

• Exact Mass: 362.17293854g/mol
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 93.1Ų

Additional information on ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene

Comprehensive Analysis of ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene (CAS No. 16763-48-7)

The compound ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene (CAS No. 16763-48-7) is a highly specialized diterpenoid derivative with a unique structural framework. Its complex name reflects its intricate molecular architecture, featuring multiple functional groups such as hydroxyl, epoxy, and keto moieties. This compound belongs to the kaurene family, a class of natural products widely studied for their diverse biological activities. Researchers have shown increasing interest in this molecule due to its potential applications in medicinal chemistry and natural product synthesis.

In recent years, the scientific community has focused on exploring novel diterpenoid derivatives for their pharmacological properties. The 6,7-seco structure of this compound, characterized by a cleaved C6-C7 bond, is particularly noteworthy. This structural feature is rare among natural products and often correlates with enhanced bioactivity. The presence of both 6beta and 14alpha hydroxyl groups contributes to the molecule's polarity and potential for hydrogen bonding, which may influence its interaction with biological targets.

The 7,15-dioxo functionality in this compound has attracted attention in the context of drug discovery. Carbonyl groups at these positions may serve as reactive sites for further chemical modifications or as key pharmacophores in biological systems. Current research trends in natural product chemistry emphasize the importance of such oxidized functionalities, as they often contribute to the observed bioactivity of plant-derived compounds. The 1,7-epoxy bridge adds another layer of complexity to the molecule's three-dimensional structure, potentially affecting its conformational flexibility and target binding.

From a synthetic chemistry perspective, the 6,20-hemiketal moiety presents both challenges and opportunities. Hemiketal formations are dynamic in nature and can influence the compound's stability and reactivity. This feature has become a focal point in recent studies investigating structure-activity relationships among kaurene derivatives. The compound's CAS registry number (16763-48-7) serves as a unique identifier that facilitates precise communication among researchers and regulatory bodies.

The growing interest in sustainable and natural product-based solutions has brought compounds like ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene to the forefront of phytochemical research. With increasing consumer demand for plant-derived bioactive compounds, this molecule represents an important subject for further investigation. Its structural complexity makes it an attractive target for total synthesis efforts, while its potential biological activities warrant comprehensive pharmacological evaluation.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The interpretation of spectral data for such a complex structure requires careful consideration of all functional groups, particularly the 6beta,14alpha-dihydroxy and 7,15-dioxo moieties. Recent advancements in analytical instrumentation have significantly improved our ability to study these intricate natural products in greater detail.

In the context of green chemistry initiatives, the study of such oxygen-rich diterpenoids has gained momentum. The multiple oxygen-containing functional groups in this compound, including the 1,7-epoxy and hemiketal structures, make it an interesting subject for investigations into oxidative biosynthetic pathways. Understanding how plants produce such complex molecules could lead to more sustainable production methods for valuable phytochemicals.

The potential applications of ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene extend beyond traditional medicinal uses. Current research explores its possible role in agricultural applications, particularly in plant defense mechanisms. The compound's structural features suggest it may interact with various biological targets, making it a candidate for development as a lead compound in multiple therapeutic areas.

Quality control and standardization of such specialized natural products remain significant challenges in the phytopharmaceutical industry. The presence of multiple stereocenters, including the 6beta and 14alpha positions, necessitates rigorous analytical methods to ensure compound purity and identity. These challenges have driven innovation in chromatographic separation techniques and spectroscopic analysis methods.

As the scientific community continues to explore nature's chemical diversity, compounds like ent-6beta,14alpha-dihydroxy-1,7-epoxy-7,15-dioxo-6,20-hemiketal-6,7-seco-16-kaurene serve as reminders of the untapped potential in plant secondary metabolites. Future research directions may include detailed investigations of its biosynthesis, ecological roles, and potential therapeutic applications, building upon our current understanding of this fascinating molecule.